Cas no 220127-57-1 (Imatinib mesylate)

Imatinib mesylate, a white crystalline powder, is used for the treatment of Philadelphia chromosome positive chronic myeloid leukemia (ph+cml) in the chronic phase \ accelerated phase or blast phase, and also for adult patients with unresectable and / or metastatic malignant gastrointestinal stromal tumor (GIST)

Imatinib mesylate structure

Product Name:Imatinib mesylate

CAS No:220127-57-1

Molecular Formula:C₃₀H₃₅N₇O₄S

Molecular Weight:589.7084

MDL:MFCD04307699

CID:67008

PubChem ID:253661958

Imatinib mesylate Properties

Names and Identifiers

- Imatinib Mesylate
- 4-[(4-methyl-1-piperazinyl)methyl]-n-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-benzamide monomethanesulfonate
- 4-[(4-methylpiperazin-1-yl)methyl]-n-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide methanesulfonate
- CGP-57148B
- GLEEVEC
- GLIVEC
- IMATINIB METHANESULFONATE
- STI-571
- IMATINIB BASE(IMA-3)
- Imatinib Methanesulfonate, STI-571, CGP-57148B, Glivec
- IMATINIB MESYLATE (IMATINIB METHANESULFONATE)
- alpha-IMATINIB MESYLATE
- Imatinib mesylate(TINIBS )
- Imatinib Mesylate (STI571)
- 4-(4-Methylpiperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]benzamide methanesulfonic aci...
- 4-(4-Methylpiperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]benzamide methanesulfonic acid salt
- Gleevec (Imatinib Mesylate)
- Imatinib
- Imatinib (mesylate)
- Imatinib Mesilate
- Imatinib Mesylate (Imatinib Methanesulfonate,Gleevec®,Glivec® )
- Imatinnib Mesylate
- matinib mesylate
- Gleevac
- Imantinib mesylate
- Imatinib mesylate
- 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-phenyl]benzamide methanesulfonate
- 4-[(4-Methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide mesylate
- CGP 57148
- Genfatinib
- imatinib monomesylate
- CGP 57148B
- Imatinib, methanesulfonate salt
- 8A1O1M485B
- STI 571
- Imatinib mesylate, 98%
- Imatinib mesylate (USAN)
- Imatinib mes
- Imatinib mesylate [USAN]
- DSSTox_RID_79501
- DSSTox_CID_20502
- DS
- STI571 Mesylate
- CGP-57148B Mesylate
- Imatinib mesylate?
- Q-201232
- 220127-57-1
- 4-[(4-methyl-1-piperazinyl)methyl]-n-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide methanesulfonate
- ;4-[(4-Methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide methanesulfonate
- CHEMBL1642
- HMS3394B09
- MFCD04307699
- QTI571
- BCPP000204
- HMS3372O12
- I0936
- Imatinib medac
- IMATINIB MESYLATE [VANDF]
- Glivec (TN)
- IMATINIB MESILATE (EP MONOGRAPH)
- BENZAMIDE, 4-((4-METHYL-1-PIPERAZINYL)METHYL)-N-(4-METHYL-3-((4-(3-PYRIDINYL)-2-PYRIMIDINYL)AMINOPHENYL)-, METHANESULFONATE SALT
- HMS3265E01
- EX-A954
- J-523068
- Imatinib monomethanesulfonate
- Imatinib methane sulfonate
- D01441
- 220127-57-1 (mesylate)
- SCHEMBL8217
- 4-[(4-Methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]phenyl]benzamide methanesulfonate
- MLS001401456
- IMATINIB MESILATE [WHO-DD]
- HMS2233D16
- GGP-57148B
- QTI-571
- N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate
- AKOS015852497
- HSDB 7142
- HMS3265E02
- NCGC00159456-02
- Imatinib mesylate400 mg
- AM20080900
- Imatinib (as mesilate)
- NSC 716051
- IMATINIB MESYLATE [HSDB]
- CCG-101175
- A846640
- HMS3265F01
- C29H31N7O.CH4O3S
- Imatinib mesylate
- 4-((4-Methyl-1-piperazinyl)methyl)-N-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)benzamide Monomethanesulfonate
- Glivec
- Gleevec (TN)
- CGP-57148
- HMS3265F02
- NCGC00159456-11
- CAS-220127-57-1
- BCP9000776
- 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-benzamide monomethanesulfonate
- s1026
- Methanesulfonate, Imatinib
- Benzamide, 4-((4-methyl-1-piperazinyl)methyl)-N-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)-, monomethanesulfonate
- AC-525
- FT-0601612
- IMATINIB METHANESULFONATE [MI]
- HMS2052B09
- IMATINIB MESILATE [JAN]
- M06311
- ST-1571 Mesylate
- YLMAHDNUQAMNNX-UHFFFAOYSA-N
- 4-[(4-methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide methanesulfonate
- CHEBI:31690
- Imatinib(free base)
- HY-50946
- SY013513
- NSC716051
- HMS3654C07
- Q27114666
- Benzamide, 4-[(4-methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-, methanesulfonate (1:1)
- Imatinib Mesylate (CGP-57148B, STI-571)
- 4-(4-Methyl-piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin- 3-yl)-pyrimidin-2-ylamino)-phenyl]-benzamidemethanesulfonic acid salt
- DTXSID9040502
- IMATINIB MESYLATE [ORANGE BOOK]
- Imatinib Mesylate,Gleevec,Glivec,CGP-57148B,STI-571
- Gleevec
- A815828
- N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamidemethanesulfonate
- Gleevec (Imatinib mesylate)
- DTXCID7020502
- Benzamide,monomethanesulfonate
- Imatinib methanesulfonate salt
- IMATINIB MESILATE [EP MONOGRAPH]
- 111GE005
- imatinib methanesulfonate
- NSC-716051
- Imatinib Methansulfonate
- BCP01255
- HB1943
- CGP57148B
- SW197805-4
- methanesulfonic acid; 4-[(4-methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
- Mesylate, Imatinib
- Imatinib accord
- KS-1236
- methanesulfonic acid; 4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
- BENZAMIDE, 4-((4-METHYL-1-PIPERAZINYL)METHYL)-N-(4-METHYL-3-((4-(3-PYRIDINYL)-2-PYRIMIDINYL)AMINOPHENYL)-, METHANESULPHONATE SALT
- Shantinib
- NC00425
- Imatinib mesilate (JAN)
- Tox21_111684
- hydron;methanesulfonate;4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
- IMATINIB MESILATE [MART.]
- 4-((4-methylpiperazin-1-yl)methyl)-N-(4-methyl-3-((4-pyridin-3-ylpyrimidin-2-yl)amino)phenyl)benzamide methanesulfonate
- NS00076459
- ImatinibMesylate
- Imatinib mesilate
- Tox21_111684_1
- SMR000469175
- IMATINIB MESILATE (MART.)
- UNII-8A1O1M485B
- BI164678
- 4-[(4-methylpiperazin-1-yl)methyl]-N-{4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl}benzamide methanesulfonate
- N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate
- 4-[(4-Methyl-1-piperazinyl)-methyl]-N-{4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl}-benzamide monomethanesulphonate
- Imatinib for system suitability
- ST-1571 Mesylate , STI-571 , CGP-57148B
- Imatinib(free base)?
- methanesulfonic acid;4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
- +Expand
- MDL： MFCD04307699
- InChIKey： YLMAHDNUQAMNNX-UHFFFAOYSA-N
- Inchi： 1S/C29H31N7O.CH4O3S/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36;1-5(2,3)4/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34);1H3,(H,2,3,4)
- SMILES： S(C([H])([H])[H])(=O)(=O)O[H].O=C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])N([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1
- BRN： 10229624

Computed Properties

Exact Mass: 589.247124g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 7
Monoisotopic Mass: 589.247124g/mol
Monoisotopic Mass: 589.247124g/mol
Topological Polar Surface Area: 149Å²
Heavy Atom Count: 42
Complexity: 799
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 6
Surface Charge: 0

Experimental Properties

LogP: 5.19690
PSA: 149.03000
Boiling Point: 754.9 oC at 760 mmHg
Melting Point: 217-227°C
Vapor Pressure: No data available
Flash Point: 64℉
Solubility: H2O: soluble10mg/mL, clear
Color/Form: White crystalline powder

Imatinib mesylate Security Information

Symbol: GHS08
RTECS：CV5520550
WGK Germany：3
Safety Instruction： S16-S26-S36/37/39
Packing Group：II
Risk Phrases：R11-R36/37/38-R43
Hazard Level：3
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 22
Signal Word：Warning

Imatinib mesylate Customs Data

Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imatinib mesylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46266-100mg	Imatinib mesylate	220127-57-1	99%	100mg	$13.00	2024-04-20
abcr	AB285059-1 g	Imatinib mesylate, 97%; .	220127-57-1	97%	1 g	€127.20	2023-07-20
Ambeed	A265691-100mg	N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate	220127-57-1	99%	100mg	$17.0	2024-07-20
Apollo Scientific	BIFK0026-250mg	Imatinib Methanesulphonate Salt	220127-57-1		250mg	£40.00	2024-05-23
AstaTech	63168-1/G	IMATINIB MESYLATE	220127-57-1	97%	1g	$48	2023-09-16
Axon Medchem	1394-10 mg	Imatinib mesylate	220127-57-1	99%	10mg	€60.00	2023-07-10
Crysdot LLC	CD31002641-1g	Imatinib Mesylate	220127-57-1	97+%	1g	$37	2024-07-18
FUJIFILM	096-06863-1G	Imatinib Mesylate	220127-57-1		1g	JPY 60500	2023-09-15
Key Organics Ltd	KS-1236-1MG	Imatinib mesylate	220127-57-1	>97%	1mg	£36.00	2023-09-07
LKT Labs	I4802-25 mg	Imatinib Mesylate	220127-57-1	≥98%	25mg	$47.10	2023-07-11